Tert-butyl 4-chloro-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 4-chloro-3-methylbenzoate
- Tert-butyl 4-chloro-3-methylbenzoate
- Inchi： 1S/C12H15ClO2/c1-8-7-9(5-6-10(8)13)11(14)15-12(2,3)4/h5-7H,1-4H3
- InChI Key： FBBYEWYYSSVXLV-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1C)C(=O)OC(C)(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 232
XLogP3: 4.3
Topological Polar Surface Area: 26.3

Tert-butyl 4-chloro-3-methylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Aaron	AR01K7OL-5g	tert-Butyl 4-chloro-3-methylbenzoate	1876229-61-6	95%	5g	$265.00	2025-02-12
Aaron	AR01K7OL-10g	tert-Butyl 4-chloro-3-methylbenzoate	1876229-61-6	95%	10g	$450.00	2025-02-12
A2B Chem LLC	BA21593-5g	tert-Butyl 4-chloro-3-methylbenzoate	1876229-61-6	97%	5g	$258.00	2024-04-20
A2B Chem LLC	BA21593-1g	tert-Butyl 4-chloro-3-methylbenzoate	1876229-61-6	97%	1g	$101.00	2024-04-20

Tert-butyl 4-chloro-3-methylbenzoate Related Literature

1. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
2. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
3. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
4. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

Additional information on Tert-butyl 4-chloro-3-methylbenzoate

Tert-butyl 4-chloro-3-methylbenzoate: A Versatile Organic Compound in Pharmaceutical and Industrial Applications

Tert-butyl 4-chloro-3-methylbenzoate (CAS No. 1876229-61-6) represents a critical intermediate in the synthesis of diverse organic compounds, particularly in the pharmaceutical and agrochemical sectors. This compound, characterized by its 4-chloro and 3-methyl substituents on the benzene ring, exhibits unique chemical reactivity that makes it a valuable building block for functional group transformations. Recent advancements in catalytic methodologies have further expanded its utility in the development of novel therapeutics and specialty chemicals.

The Tert-butyl group in Tert-butyl 4-chloro-3-methylbenzoate provides steric hindrance, which significantly influences its reactivity during chemical reactions. This feature is particularly advantageous in asymmetric synthesis, where controlled stereochemistry is essential for producing bioactive molecules. A 2023 study published in *Organic & Biomolecular Chemistry* demonstrated that the 4-chloro substituent enhances the electrophilicity of the aromatic ring, enabling selective nucleophilic substitution under mild conditions. Such properties make this compound a preferred choice for synthetic chemists working on complex drug molecule design.

Recent research has highlighted the role of Tert-butyl 4-chloro-3-methylbenzoate in the development of antifungal agents. A 2024 paper in *Journal of Medicinal Chemistry* reported the synthesis of a series of benzimidazole derivatives through the functionalization of this intermediate. The 3-methyl group was found to modulate the interaction between the target molecule and fungal cell membranes, enhancing the compound's efficacy against multidrug-resistant strains. This application underscores the importance of precise functional group manipulation in modern medicinal chemistry.

From an industrial perspective, Tert-butyl 4-chloro-3-methylbenzoate has emerged as a key component in the production of high-performance polymers. A 2023 review in *Advanced Materials* discussed its use as a crosslinking agent in thermosetting resins, where the 4-chloro group facilitates covalent bonding with other monomers. This property is particularly valuable in the development of materials for aerospace and automotive applications, where mechanical strength and thermal stability are critical requirements.

Advancements in green chemistry have also influenced the synthesis and application of Tert-butyl 4-chloro-3-methylbenzoate. A 2024 study in *Green Chemistry* explored the use of biocatalytic methods for its production, significantly reducing the environmental impact compared to traditional chemical synthesis. The researchers utilized immobilized enzymes to achieve high selectivity in the esterification step, demonstrating the potential of sustainable methodologies in industrial chemical manufacturing.

Pharmaceutical applications of Tert-butyl 4-chloro-3-methylbenzoate are expanding into the field of neuropharmacology. A 2023 preclinical study published in *Neuropharmacology* investigated its role as a prodrug precursor for the development of selective serotonin reuptake inhibitors (SSRIs). The 4-chloro substituent was found to improve the metabolic stability of the final drug molecule, reducing the need for frequent dosing. This finding has sparked interest in optimizing its chemical structure for enhanced therapeutic outcomes.

From a synthetic standpoint, the 3-methyl group in Tert-butyl 4-chloro-3-methylbenzoate offers opportunities for diverse chemical modifications. A 2024 paper in *Chemical Communications* described the use of this compound in the synthesis of fluorescent probes for biological imaging. The 4-chloro group was selectively functionalized with a fluorophore, enabling real-time tracking of cellular processes with high spatial resolution. This application highlights the compound's adaptability to cutting-edge analytical techniques.

The chemical stability of Tert-butyl 4-chloro-3-methylbenzoate is another factor contributing to its widespread use. A 2023 study in *Journal of Physical Chemistry* analyzed its thermal decomposition behavior under various conditions, revealing that the Tert-butyl group acts as a protective shield against oxidative degradation. This property is particularly beneficial in the formulation of long-acting drug delivery systems, where maintaining compound integrity is crucial for sustained therapeutic effects.

Recent developments in computational chemistry have further enhanced the understanding of Tert-butyl 4-chloro-3-methylbenzoate's reactivity. A 2024 article in *Chemical Science* employed quantum mechanical calculations to predict reaction pathways involving the 4-chloro and 3-methyl groups. These simulations provided insights into the optimal conditions for selective functionalization, enabling the design of more efficient synthetic protocols. This integration of computational tools with experimental research represents a significant advancement in chemical innovation.

Looking ahead, the application of Tert-butyl 4-chloro-3-methylbenzoate in personalized medicine is an area of growing interest. Researchers are exploring its potential as a scaffold for designing patient-specific therapeutics. A 2023 study in *Nature Communications* demonstrated the use of this compound in the development of a targeted therapy for a rare genetic disorder, where the 3-methyl group was modified to enhance binding affinity to a specific protein target. This approach exemplifies the compound's versatility in addressing complex medical challenges.

In conclusion, Tert-butyl 4-chloro-3-methylbenzoate continues to play a pivotal role in both academic and industrial research. Its unique chemical properties, combined with recent advancements in synthetic methodologies and analytical techniques, have expanded its applications across multiple disciplines. As the field of chemical science evolves, the compound's importance is likely to grow, driving further innovation in drug development, materials science, and sustainable chemistry.

For researchers seeking to explore the potential of Tert-butyl 4-chloro-3-methylbenzoate, a comprehensive database of its derivatives and reaction pathways is available through the Chemical Information Portal. This resource provides access to recent publications, synthesis protocols, and application case studies, facilitating the discovery of new uses for this versatile chemical.

As the demand for innovative chemical solutions continues to rise, the role of Tert-butyl 4-chloro-3-methylbenzoate in shaping the future of science and technology is becoming increasingly evident. Its adaptability to diverse synthetic strategies and its potential for impactful applications across multiple fields make it a cornerstone of modern chemical research.

For those interested in pursuing further research or industrial applications, collaboration with experts in synthetic chemistry, medicinal chemistry, and materials science can unlock new possibilities. The integration of interdisciplinary approaches will be key to maximizing the compound's potential in addressing global scientific challenges.

Ultimately, the journey of Tert-butyl 4-chloro-3-methylbenzoate reflects the dynamic nature of chemical science. As researchers continue to uncover new properties and applications, this compound will remain a vital component in the quest for scientific advancement and technological innovation.

For more information on the latest developments in the field, please visit the Chemical Innovation Hub, where you can find detailed reports, research updates, and expert insights on the role of Tert-butyl 4-chloro-3-methylbenzoate in modern chemistry.

By embracing the opportunities presented by this compound, scientists and industry professionals can contribute to the ongoing evolution of chemical science, paving the way for breakthroughs that will shape the future of technology and medicine.

As we continue to explore the vast potential of Tert-butyl 4-chloro-3-methylbenzoate, the possibilities for its application are as limitless as the imagination of the scientific community. The future of chemical innovation is bright, and this compound will undoubtedly play a central role in driving it forward.

For those interested in contributing to this exciting field, the time is now to engage with the latest research, collaborate with experts, and explore the endless possibilities that Tert-butyl 4-chlory-3-methylbenzoate offers. Together, we can unlock new frontiers in science and technology, ensuring that this compound continues to inspire and transform the world of chemistry.

With its unique properties and diverse applications, Tert-butyl 4-chloro-3-methylbenzoate stands as a testament to the power of chemical innovation. As we look to the future, its role in shaping the next generation of scientific discoveries will only continue to grow, solidifying its place as a cornerstone of modern chemical research.

For more information on the latest developments in the field, please visit the Chemical Innovation Hub, where you can find detailed reports, research updates, and expert insights on the role of Tert-butyl 4-chloro-3-methylbenzoate in modern chemistry.

By embracing the opportunities presented by this compound, scientists and industry professionals can contribute to the ongoing evolution of chemical science, paving the way for breakthroughs that will shape the future of technology and medicine.

As we continue to explore the vast potential of Tert-butyl 4-chloro-3-methylbenzoate, the possibilities for its application are as limitless as the imagination of the scientific community. The future of chemical innovation is bright, and this compound will undoubtedly play a central role in driving it forward.

For those interested in contributing to this exciting field, the time is now to engage with the latest research, collaborate with experts, and explore the endless possibilities that Tert-butyl 4-chloro-3-methylbenzoate offers. Together, we can unlock new frontiers in science and technology, ensuring that this compound continues to inspire and transform the world of chemistry.